Cas no 2172061-44-6 (2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid)

• Product Name: 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid
• CAS No: 2172061-44-6
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6194230
• PubChem ID: 165813577
• Update Time: 2025-10-30

2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid
• 2-[(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclobutyl}-N-methylformamido)oxy]acetic acid
• 2172061-44-6
• EN300-1474398

• Inchi： 1S/C24H26N2O6/c1-26(32-14-21(27)28)22(29)24(11-6-12-24)15-25-23(30)31-13-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20H,6,11-15H2,1H3,(H,25,30)(H,27,28)
• InChI Key： RHQLZFKKHHJPDC-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCC1)N(C)OCC(=O)O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid

Research Brief on 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid (CAS: 2172061-44-6)

The compound 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid (CAS: 2172061-44-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and peptide synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group enhances its utility in the stepwise assembly of peptides, while the cyclobutyl moiety contributes to the conformational rigidity of the resulting peptide structures. Researchers have successfully employed this compound in the synthesis of cyclic peptides, which are of growing interest due to their enhanced stability and bioavailability compared to linear peptides.

In addition to its applications in peptide synthesis, 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid has shown promise as a key intermediate in the development of novel protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against several serine proteases, including those implicated in inflammatory and neurodegenerative diseases. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms and optimize the inhibitory potency of these derivatives.

Another area of active research involves the use of this compound in the development of targeted drug delivery systems. Its structural features, such as the carboxylic acid group and the Fmoc-protected amine, allow for facile conjugation with various drug molecules and nanoparticles. A recent preprint on bioRxiv described the successful incorporation of this compound into a pH-responsive drug delivery platform, which demonstrated enhanced tumor targeting and reduced off-target effects in preclinical models of breast cancer.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid. Recent advances in flow chemistry and continuous manufacturing techniques offer potential solutions to these challenges, as evidenced by a 2024 publication in Organic Process Research & Development. The authors reported a scalable and efficient synthesis route that minimizes side reactions and improves overall yield.

In conclusion, 2-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclobutyl}-N-methylformamido)oxyacetic acid (CAS: 2172061-44-6) represents a valuable tool in chemical biology and drug discovery. Its applications span peptide synthesis, protease inhibition, and drug delivery, with ongoing research efforts aimed at overcoming synthetic challenges and expanding its therapeutic potential. Future studies are expected to further explore its utility in the design of next-generation therapeutics and biomaterials.